Cas no 51152-88-6 ((S)-(+)-Mianserin)

• Product Name: (S)-(+)-Mianserin
• CAS No: 51152-88-6
• MF: C₁₈H₂₀N₂
• MW: 264.364804267883
• CID: 379576
• PubChem ID: 154315
• Update Time: 2025-04-19

(S)-(+)-Mianserin Chemical and Physical Properties

Names and Identifiers

• Dibenzo[c,f]pyrazino[1,2-a]azepine,1,2,3,4,10,14b-hexahydro-2-methyl-, (14bS)-
• (S)-(+)-Mianserin
• (S)-Mianserin
• S(+)-Mianserin
• Dibenzo(c,f)pyrazino(1,2-a)azepine, 1,2,3,4,10,14b-hexahydro-2-methyl-, (14bS)-
• A1AD8U189I
• NS00116076
• 51152-88-6
• MIANSERIN, (+)-
• Mianserin, (S)-
• SCHEMBL353397
• PDSP1_001433
• PDSP2_001417
• UEQUQVLFIPOEMF-GOSISDBHSA-N
• DTXSID50199175
• (S)-1,2,3.4,10,14b-hexahydro-2-methyldibenzo[c,f]pyrazino[1,2-a]azepine
• (S)-1,2,3,4,10,14b-hexahydro-2-methyldibenzo[c,f]pyrazino[1,2-a]azepine
• MIANSERIN (-)
• (7S)-5-methyl-2,5-diazatetracyclo[13.4.0.02,7.08,13]nonadeca-1(19),8,10,12,15,17-hexaene
• UNII-A1AD8U189I
• BDBM35256
• CHEMBL252719
• N-(Carboxymethyl)amphetamine Hydrochloride
• MIANSERIN (+)

• Inchi： 1S/C18H20N2/c1-19-10-11-20-17-9-5-3-7-15(17)12-14-6-2-4-8-16(14)18(20)13-19/h2-9,18H,10-13H2,1H3/t18-/m1/s1
• InChI Key： UEQUQVLFIPOEMF-GOSISDBHSA-N
• SMILES： N12C3C=CC=CC=3CC3C=CC=CC=3[C@H]1CN(C)CC2

Computed Properties

• Exact Mass: 264.1628
• Monoisotopic Mass: 264.162648646g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 0
• Complexity: 342
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.4
• Topological Polar Surface Area: 6.5Ų

Experimental Properties

• PSA: 6.48

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzazepines Dibenzazepines